![molecular formula C18H20N2O4 B4511400 3-{[2-(4-methoxyphenoxy)propanoyl]amino}-2-methylbenzamide](/img/structure/B4511400.png)
3-{[2-(4-methoxyphenoxy)propanoyl]amino}-2-methylbenzamide
Description
“3-{[2-(4-methoxyphenoxy)propanoyl]amino}-2-methylbenzamide” is a chemical compound with potential significance in various scientific fields. Its structure and properties have been the subject of detailed study to understand its synthesis, molecular structure, and chemical behavior.
Synthesis Analysis
The synthesis of similar aromatic amides involves acylation reactions of aminophenols with acid chlorides in solvents like THF, characterized by techniques such as ¹H NMR, ¹³C NMR, and elemental analysis. For example, N-3-hydroxyphenyl-4-methoxybenzamide was synthesized from 3-aminophenol and 4-metoxybenzoylchloride, showcasing a typical approach to synthesizing complex amides (Karabulut et al., 2014).
Molecular Structure Analysis
The molecular structure of related compounds has been determined by single crystal X-ray diffraction and DFT calculations, revealing insights into intermolecular interactions such as dimerization and crystal packing. These interactions have minor effects on bond lengths and angles but are significant for dihedral angles and the rotational conformation of aromatic rings (Karabulut et al., 2014).
Chemical Reactions and Properties
Amine and benzamide compounds participate in various chemical reactions, including N,O-bidentate directing group interactions suitable for metal-catalyzed C–H bond functionalization reactions. Such reactivity patterns underscore the versatility of these compounds in synthetic chemistry (Al Mamari & Al Lawati, 2019).
Physical Properties Analysis
Physical properties, including solubility, melting point, and crystal structure, are crucial for understanding the behavior of chemical compounds. The crystal packing and structure, influenced by intermolecular interactions such as hydrogen bonding and π-π interactions, are essential for predicting the compound's solubility and stability (Rivera et al., 2022).
Chemical Properties Analysis
The chemical properties of “3-{[2-(4-methoxyphenoxy)propanoyl]amino}-2-methylbenzamide” can be inferred from studies on similar compounds. These include reactivity towards functional group transformations, potential for forming Schiff bases, and interactions with metal ions for catalysis. The presence of amide and methoxy groups suggests reactivity patterns that could be exploited in the synthesis of complex molecules and materials (Ajibade & Andrew, 2021).
properties
IUPAC Name |
3-[2-(4-methoxyphenoxy)propanoylamino]-2-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4/c1-11-15(17(19)21)5-4-6-16(11)20-18(22)12(2)24-14-9-7-13(23-3)8-10-14/h4-10,12H,1-3H3,(H2,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFAHVVXEKBPZFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)C(C)OC2=CC=C(C=C2)OC)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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